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Compound of Interest

Nonylphenoxypoly(ethyleneoxy)et
Compound Name:

hanol

Cat. No.: B044895

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties and applications of
the substance identified by CAS number 9016-45-9, commonly known as Nonoxynol-9. This
document is intended for use by researchers, scientists, and professionals in drug
development, offering detailed information on its physicochemical characteristics, biological
effects, and common experimental applications.

Core Properties

Nonoxynol-9 is a nonionic surfactant belonging to the nonylphenol ethoxylate family.[1] Its
structure consists of a hydrophobic nonylphenol group and a hydrophilic polyethylene glycol
chain. The "9" in its name refers to the average number of ethylene oxide units in the
hydrophilic chain. This amphipathic nature is central to its functions as a detergent, emulsifier,
wetting agent, and dispersant.[2][3]

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for Nonoxynol-9, providing a reference for
its physical, chemical, and toxicological properties.
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Property

Value

Conditions

CAS Number

9016-45-9

Molecular Formula

C33He0010 (for n=9)

Molecular Weight ~616.8 g/mol (for n=9) -
Clear to slightly hazy, colorless

Appearance ) o Room temperature
to yellow viscous liquid

Boiling Point > 250 °C -

Melting Point 6 °C -

Flash Point 197 °C (closed cup) -

Density 1.06 g/mL 20 °C
Soluble in water, ethanol,

N ethylene glycol, and xylene.[2]

Solubility _ -
Compounds with fewer than 6
ethoxy units are oil-soluble.

pH 6.0-8.0 10% aqueous solution

Critical Micelle Concentration
(CMC)

0.085 mM (in the absence of
PVP)[4][5]

Aqueous solution

Log P

4.02
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Toxicological Data Value Test System
Acute Oral LD50 > 1 g/kg Rats and mice
Intraperitoneal LD50 ~100 mg/kg Rats and mice
o Rat liver cells (T51B) after 24h
LC50 (Cytotoxicity) 24 pg/mL
exposure
) o Non-irritating to moderately ) )
Skin Irritation Human and animal studies

irritating

o Can cause serious eye
Eye Irritation
damage.[6]

Primary Applications

Nonoxynol-9 has a broad range of applications across various scientific and industrial fields.

o Laboratory Research: It is widely used as a detergent in biochemistry and molecular biology
for cell lysis and the solubilization of proteins and lipids.[1] It is a common component of cell
lysis buffers.

e Drug Development: It has been extensively studied as a vaginal spermicide and a potential
microbicide for the prevention of sexually transmitted infections (STIs).[7] However, its
efficacy in preventing STls is debated, with some studies suggesting it may increase the risk
of HIV transmission due to mucosal irritation.[8][9]

« Industrial and Consumer Products: Due to its surfactant properties, it is used in industrial
cleaning agents, textiles, paints, coatings, inks, and agricultural chemicals.[1] It also has
applications in cosmetics as an emulsifying agent.[10]

Mechanism of Action

The primary mechanism of action of Nonoxynol-9 is based on its surfactant properties, which
disrupt cell membranes.

Spermicidal Action
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As a spermicide, Nonoxynol-9 targets the lipid-rich membranes of sperm cells.[11] It
intercalates into the lipid bilayer, leading to a loss of membrane integrity. This disruption causes
the acrosomal and midpiece membranes to lyse, resulting in sperm immobilization and death.

[8]
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Caption: Mechanism of Nonoxynol-9 as a spermicide.

Experimental Protocols
General Protocol for Cell Lysis using a Non-ionic
Surfactant

This protocol provides a general methodology for the lysis of cultured cells using a buffer
containing a non-ionic surfactant like Nonoxynol-9. The optimal concentration of the surfactant
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and buffer composition should be empirically determined for each cell type and application.

Materials:

Phosphate-buffered saline (PBS), ice-cold

Lysis Buffer: 50 mM Tris-HCI (pH 7.4), 150 mM NacCl, 1% (v/v) Nonoxynol-9 (or other non-
ionic surfactant), and protease inhibitors (e.g., a commercial protease inhibitor cocktail).
Keep on ice.

Cell scraper

Microcentrifuge tubes, pre-chilled

Refrigerated microcentrifuge

Procedure for Adherent Cells:

Grow cells to the desired confluency in a culture dish.

Place the culture dish on ice and wash the cells once with ice-cold PBS.

Aspirate the PBS completely.

Add an appropriate volume of ice-cold Lysis Buffer to the dish (e.g., 0.5-1.0 mL for a 10 cm
dish).

Incubate the dish on ice for 5-10 minutes.

Scrape the cells from the dish using a cell scraper and transfer the lysate to a pre-chilled
microcentrifuge tube.

Vortex the lysate gently for 10-15 seconds.

Incubate the lysate on ice for an additional 10-20 minutes to ensure complete lysis.

Centrifuge the lysate at 12,000-14,000 x g for 15 minutes at 4°C to pellet the cell debris.

Carefully transfer the supernatant (the cell lysate) to a new pre-chilled microcentrifuge tube.
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e The lysate is now ready for downstream applications, such as protein quantification and

analysis. Store at -80°C for long-term use.

Cell Lysis Experimental Workflow
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Caption: Generalized workflow for cell lysis.

Safety and Handling

Click to download full resolution via product page

Nonoxynol-9 is considered moderately toxic by ingestion and skin contact and is a severe eye
irritant.[2] When heated to decomposition, it can emit acrid smoke and irritating fumes.
Appropriate personal protective equipment (PPE), including safety glasses and gloves, should

be worn when handling this substance. Work should be conducted in a well-ventilated area. For

detailed safety information, consult the manufacturer's Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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